Cas no 1805291-69-3 (Ethyl 2-(bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805291-69-3
• MF: C₁₁H₈BrF₆NO₃
• MW: 396.080543518066
• CID: 4812790
• Update Time: 2025-10-30

Ethyl 2-(bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H8BrF6NO3/c1-2-21-9(20)7-5(3-12)19-4-6(22-11(16,17)18)8(7)10(13,14)15/h4H,2-3H2,1H3
• InChI Key： LQQZCNAXEIFABX-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=C(C(F)(F)F)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Recent Advances in the Study of Ethyl 2-(bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1805291-69-3)

Ethyl 2-(bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1805291-69-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of trifluoromethoxy and trifluoromethyl groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The primary objective of recent research involving this compound has been to investigate its reactivity and potential as a building block for more complex pharmacophores. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to functionalize the bromomethyl group and explore its derivatization. These efforts aim to enhance the compound's bioavailability and target specificity, which are critical for its application in drug development.

One notable study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of kinase inhibitors. The study highlighted the compound's ability to undergo smooth transformations into pyridine-based scaffolds, which were subsequently evaluated for their inhibitory activity against a panel of kinases. The results indicated promising activity against specific kinase targets, suggesting potential applications in cancer therapy. Furthermore, the presence of fluorine atoms in the molecule was found to improve metabolic stability and membrane permeability, key attributes for drug candidates.

In addition to its role in kinase inhibitor development, Ethyl 2-(bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives designed to target bacterial enzymes. Preliminary findings revealed that certain derivatives exhibited potent activity against drug-resistant bacterial strains, underscoring the compound's potential in addressing the growing challenge of antibiotic resistance.

Despite these promising developments, challenges remain in optimizing the compound's synthetic routes and scaling up production for preclinical studies. Researchers are actively exploring greener and more efficient synthetic strategies to address these issues. For instance, recent work has focused on utilizing flow chemistry techniques to improve yield and reduce waste generation during the synthesis of this compound and its derivatives.

In conclusion, Ethyl 2-(bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1805291-69-3) represents a valuable intermediate in medicinal chemistry with diverse applications. Ongoing research continues to uncover its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Future studies are expected to further elucidate its mechanistic pathways and expand its utility in therapeutic applications.